![molecular formula C23H29N3O2 B4168034 N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide](/img/structure/B4168034.png)
N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide
Overview
Description
N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide, also known as BRL-15572, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been shown to have significant effects on various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide is not fully understood. However, it is believed to act as a modulator of dopamine and serotonin neurotransmission by binding to the dopamine D2 receptor and the serotonin 5-HT1A receptor. It has also been shown to inhibit voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. Additionally, it has been shown to activate PPARα, which is involved in the regulation of lipid metabolism and inflammation.
Biochemical and Physiological Effects:
N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide has been shown to have significant biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to increased mood and decreased anxiety. It has also been shown to inhibit the activity of voltage-gated sodium channels, which can lead to decreased pain perception. Additionally, it has been shown to activate PPARα, which can lead to decreased inflammation and improved lipid metabolism.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide for lab experiments is its ability to modulate dopamine and serotonin neurotransmission, which can be useful for studying the effects of these neurotransmitters on behavior and cognition. Additionally, its ability to inhibit voltage-gated sodium channels can be useful for studying pain perception. However, one limitation of N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide. One direction is to further investigate its mechanism of action, particularly its effects on dopamine and serotonin neurotransmission. Another direction is to study its potential therapeutic applications, particularly in the treatment of pain and inflammation. Additionally, further research is needed to determine the potential toxicity of N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide and its suitability for use in clinical trials.
Scientific Research Applications
N-[4-(4-benzoyl-1-piperazinyl)phenyl]hexanamide has been extensively studied for its potential therapeutic applications. It has been shown to have significant effects on various biochemical and physiological processes, including the modulation of dopamine and serotonin neurotransmission, the inhibition of voltage-gated sodium channels, and the activation of peroxisome proliferator-activated receptor alpha (PPARα).
properties
IUPAC Name |
N-[4-(4-benzoylpiperazin-1-yl)phenyl]hexanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O2/c1-2-3-5-10-22(27)24-20-11-13-21(14-12-20)25-15-17-26(18-16-25)23(28)19-8-6-4-7-9-19/h4,6-9,11-14H,2-3,5,10,15-18H2,1H3,(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDNXLKYKPISFER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-N-(4-{[2-(4-nitrobenzoyl)hydrazino]carbonyl}phenyl)propanamide](/img/structure/B4167958.png)
![methyl 2-methyl-4-{[(4-methylphenyl)sulfonyl]amino}-5-oxo-4-(trifluoromethyl)-4,5-dihydro-1H-pyrrole-3-carboxylate](/img/structure/B4167964.png)
![N-{2-[4-(2-chloro-5-ethoxyphenyl)-1-piperazinyl]ethyl}-N'-(4-methylphenyl)thiourea](/img/structure/B4167966.png)
![N-(5-{[2-(acetylamino)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-yl)-2-(1H-benzimidazol-2-ylthio)acetamide](/img/structure/B4167973.png)
![2-[(2-hydroxyethyl)thio]-3-(3-methoxyphenyl)-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one](/img/structure/B4167979.png)
![3-chloro-4-methoxy-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzenesulfonamide](/img/structure/B4167987.png)
![8'-ethoxy-4',4',6'-trimethyl-2,3,4,9-tetrahydro-4'H-spiro[beta-carboline-1,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one](/img/structure/B4168021.png)
![2-[5-(4-acetyl-1-piperazinyl)-2-fluoro-4-nitrophenyl]-1,2,3,4-tetrahydroisoquinoline](/img/structure/B4168036.png)
![4-(3,4-dimethoxyphenyl)-1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-3-methyl-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one](/img/structure/B4168045.png)
